3-Chlorobenzylmagnesium chloride

• IUPAC Name: magnesium;1-chloro-3-methanidylbenzene;chloride
• InChI: InChI=1S/C7H6Cl.ClH.Mg/c1-6-3-2-4-7(8)5-6;;/h2-5H,1H2;1H;/q-1;;+2/p-1
• InChI Key: BQNQIHYLDYHYQP-UHFFFAOYSA-M
• Canonical SMILES: [CH2-]C1=CC(=CC=C1)Cl.[Mg+2].[Cl-]
• Molecular Formula: C7H6Cl2Mg
• DSSTOX Substance ID: DTXSID40517506
• Molecular Weight: 185.33 g/mol
• CAS RN: 29874-01-9

Description

3-Chlorobenzylmagnesium chloride is used as a pharmaceutical intermediate. It is air and moisture sensitive and incompatible with oxidizing agents and acids.

Physical And Chemical Properties Analysis

This compound is a pharmaceutical intermediate that reacts with water. It is air and moisture sensitive and incompatible with oxidizing agents and acids.

Scientific Research Applications

Synthesis of Alkylarylcarbinols

One notable application of 3-Chlorobenzylmagnesium chloride is in the synthesis of alkylarylcarbinols. A study by Nan-Sheng Li, Su Yu, and G. Kabalka (1997) demonstrated the use of α-Chlorobenzylmagnesium chloride, generated from α,α-dichloroarylmethane and magnesium. It reacts with trialkylboranes in THF at room temperature to produce alkylarylcarbinols after oxidation with sodium perborate. This process highlights its role in facilitating complex organic reactions (Li, Yu, & Kabalka, 1997).

Application in Polymerization

In the field of polymer chemistry, this compound can be used in the synthesis of various monomers for polymerization. For instance, K. Itoh, Tatsumi Harada, and H. Nagashima (1991) reported the treatment of arylmagnesium bromide with zinc chloride, followed by reaction with diketene in the presence of a palladium catalyst. This method provides an improved synthetic pathway for 3-aryl-3-butenoic acids, which serve as monomers for substituted polystyrenes. This example illustrates its utility in creating new materials and compounds in polymer science (Itoh, Harada, & Nagashima, 1991).

Applications in Coordination Chemistry

This compound also finds applications in coordination chemistry, particularly in the preparation of organometallic compounds. For example, H. Throndsen, W. Metlesics, and H. Zeiss (1966) explored the reaction of vinylmagnesium chloride with chromium trichloride, demonstrating the potential for creating complex organometallic structures. This research contributes to our understanding of coordination compounds and their synthesis (Throndsen, Metlesics, & Zeiss, 1966).

Contributions to Organometallic Chemistry

In a broader context, this compound contributes significantly to the field of organometallic chemistry, as evidenced in various studies. For instance, research on the configurational stability of primary Grignard reagents like 3,3-Dimethylbutylmagnesium chloride by G. Whitesides, M. Witanowski, and J. Roberts (1965) reflects the broader implications of such compounds in understanding molecular behavior and reactivity in organic synthesis (Whitesides, Witanowski, & Roberts, 1965).

Safety and Hazards

3-Chlorobenzylmagnesium chloride is harmful if swallowed and causes severe skin burns and eye damage. It may also cause respiratory irritation.

Mechanism of Action

Target of Action

3-Chlorobenzylmagnesium chloride is primarily used as a pharmaceutical intermediate . The specific targets of this compound can vary depending on the pharmaceutical it is used to produce.

Mode of Action

The mode of action of this compound is not explicitly stated in the available resources. As a pharmaceutical intermediate, it is likely involved in the synthesis of various pharmaceutical compounds. Its reactivity with water suggests it may participate in reactions involving the exchange or removal of the chloride group .

Action Environment

This compound is air and moisture sensitive , and it is incompatible with oxidizing agents and acids . These environmental factors can influence its stability and efficacy in reactions.